3-Bromo-4-[(2-methylpropyl)amino]benzonitrile

• Molecular Formula: C11H13BrN2
• Molecular Weight: 253.14 g/mol
• IUPAC Name: 3-bromo-4-(2-methylpropylamino)benzonitrile
• InChI: InChI=1S/C11H13BrN2/c1-8(2)7-14-11-4-3-9(6-13)5-10(11)12/h3-5,8,14H,7H2,1-2H3
• InChI Key: ZGCWLVMDLWIWHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=C(C=C1)C#N)Br

Description

3-Bromo-4-[(2-methylpropyl)amino]benzonitrile (C₁₁H₁₂BrN₂) is a substituted benzonitrile derivative featuring a bromine atom at the 3-position, a nitrile group at the 4-position, and a 2-methylpropyl (isobutyl) amino substituent. This compound is structurally related to kinase inhibitors, as evidenced by its similarity to cyclopropane-containing ALK inhibitors described in fragment-assisted drug design studies . Its molecular framework enables interactions with biological targets through hydrogen bonding (via the amino group) and hydrophobic interactions (via the bromine and isobutyl moieties). Synthesis routes for analogous compounds, such as palladium-catalyzed C-H functionalization, have achieved yields of ~77%, highlighting efficient methodologies for such derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile can be achieved through several methods. One common approach involves the bromination of 4-aminobenzonitrile followed by alkylation with 2-methylpropylamine. The reaction typically requires a brominating agent such as bromine or N-bromosuccinimide (NBS) and is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring.

Industrial Production Methods

Industrial production of 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile may involve large-scale bromination and alkylation processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-[(2-methylpropyl)amino]benzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The amino group can be oxidized or reduced under specific conditions.

Coupling Reactions: The compound can participate in coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) for nucleophilic substitution.

Oxidation: Reagents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzonitriles, while oxidation and reduction can modify the amino group to form different functional groups.

Scientific Research Applications

3-Bromo-4-[(2-methylpropyl)amino]benzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile involves its interaction with specific molecular targets. The bromine and amino groups play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Electronic Effects

3-Bromo-4-(trifluoromethyl)benzonitrile

• Molecular Formula : C₈H₃BrF₃N (MW: 250.01) .
• Key Differences: Replaces the amino-isobutyl group with a trifluoromethyl (-CF₃) group.
• Impact: The electron-withdrawing -CF₃ group reduces electron density on the aromatic ring, enhancing electrophilic substitution resistance . Higher metabolic stability compared to amino-substituted analogs, making it suitable for agrochemical or pharmaceutical applications . Purity: >97.0% (HPLC), priced at ¥9,500/g .

4-Bromo-3-methylbenzonitrile

• Molecular Formula : C₈H₆BrN (MW: 196.05) .
• Key Differences: Methyl group at the 3-position instead of bromine; lacks an amino substituent.
• Impact :
  • Reduced polarity and hydrogen-bonding capacity, leading to lower solubility in aqueous media .
  • Experimental and theoretical spectroscopic studies (e.g., IR, Raman) confirm structural stability, with optimized bond lengths matching computational models .

4-(2-Amino-2-methylpropyl)benzonitrile Hydrochloride

• Molecular Formula : C₁₁H₁₅ClN₂ (MW: 210.71) .
• Key Differences: Amino-methylpropyl group at the 4-position; hydrochloride salt form.
• Impact :
  • Enhanced water solubility due to ionic character, advantageous for biological assays .
  • The branched alkyl chain may improve target selectivity in receptor-binding applications .

Functional Group Positioning and Bioactivity

2-Amino-4-chloro-5-methoxybenzonitrile

• Molecular Formula : C₈H₇ClN₂O (MW: 213.03) .
• Key Differences : Chloro and methoxy substituents at positions 4 and 5, respectively.
• Purity: 97%, used in high-precision medicinal chemistry .

4-Amino-2-bromo-3-hydroxybenzonitrile

• Molecular Formula : C₇H₅BrN₂O (MW: 213.03) .
• Key Differences: Hydroxy and amino groups at positions 3 and 3.
• Impact: Hydroxy group introduces acidity (pKa ~8–10), affecting solubility and pharmacokinetics .

Biological Activity

3-Bromo-4-[(2-methylpropyl)amino]benzonitrile is a compound of interest due to its potential biological activities, particularly in the context of receptor modulation and therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile can be represented as follows:

• Chemical Formula : C12H14BrN
• Molecular Weight : 253.15 g/mol

The compound is believed to interact with various biological targets, including receptors involved in metabolic processes and potentially cancer pathways. Its activity may be attributed to its structural similarity to known receptor modulators.

Receptor Modulation

Research indicates that compounds similar to 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile exhibit activity as selective androgen receptor modulators (SARMs). These compounds can selectively activate or inhibit androgen receptors, which are crucial in the treatment of conditions like prostate cancer and muscle wasting diseases .

Case Studies

• Androgen Receptor Antagonism : In a study evaluating various benzonitrile derivatives, compounds with similar structures demonstrated significant antagonistic activity against androgen receptors, inhibiting the proliferation of prostate cancer cell lines . This suggests that 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile may have therapeutic potential in treating AR-dependent cancers.
• Cytotoxicity Assessment : A comparative analysis of cytotoxicity in COS-1 cells showed that certain derivatives exhibited lower cytotoxic effects while maintaining receptor activity. This highlights the importance of structural modifications in enhancing therapeutic efficacy while minimizing adverse effects .

Pharmacological Profiles

The pharmacological profile of 3-Bromo-4-[(2-methylpropyl)amino]benzonitrile suggests it may possess properties beneficial for metabolic regulation and cancer therapy. Its affinity for the androgen receptor indicates potential use as a therapeutic agent in conditions where androgen modulation is required.

Property	Value
Androgen Receptor Affinity	High
Cytotoxicity in COS-1 Cells	Low
Potential Applications	Prostate cancer treatment